![molecular formula C18H15Cl2NO4 B4671957 2-(2,4-dichlorophenyl)-2-oxoethyl N-(4-methylbenzoyl)glycinate](/img/structure/B4671957.png)
2-(2,4-dichlorophenyl)-2-oxoethyl N-(4-methylbenzoyl)glycinate
Overview
Description
2-(2,4-dichlorophenyl)-2-oxoethyl N-(4-methylbenzoyl)glycinate, also known as DCMG, is a chemical compound that has been used extensively in scientific research. This compound belongs to the family of glycine derivatives and has been studied for its various biochemical and physiological effects.
Scientific Research Applications
2-(2,4-dichlorophenyl)-2-oxoethyl N-(4-methylbenzoyl)glycinate has been used in various scientific research applications such as in the study of GABAergic neurotransmission and the development of new drugs for the treatment of epilepsy, anxiety, and other neurological disorders. It has also been studied for its potential as an anticonvulsant, anxiolytic, and sedative agent.
Mechanism of Action
2-(2,4-dichlorophenyl)-2-oxoethyl N-(4-methylbenzoyl)glycinate acts as a positive allosteric modulator of GABA-A receptors, which are ionotropic receptors that mediate the inhibitory effects of the neurotransmitter GABA. By enhancing the activity of GABA-A receptors, this compound increases the inhibitory tone in the brain, leading to its anxiolytic, sedative, and anticonvulsant effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects such as reducing anxiety-like behavior in animal models, suppressing seizures, and inducing sedation. It has also been shown to increase the duration of the opening of GABA-A receptor channels, leading to enhanced inhibitory neurotransmission.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(2,4-dichlorophenyl)-2-oxoethyl N-(4-methylbenzoyl)glycinate in lab experiments is its high potency and selectivity for GABA-A receptors. It has also been shown to have minimal side effects and is well-tolerated in animal models. However, this compound is not very water-soluble and may require the use of organic solvents in experiments. It may also have limited efficacy in certain animal models of neurological disorders.
Future Directions
There are many future directions for the study of 2-(2,4-dichlorophenyl)-2-oxoethyl N-(4-methylbenzoyl)glycinate. One area of research is the development of new drugs based on its structure and mechanism of action. Another area is the investigation of its potential as a treatment for other neurological disorders such as depression and schizophrenia. Further research is also needed to understand the long-term effects of this compound and its safety profile in humans.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively studied for its various biochemical and physiological effects. It acts as a positive allosteric modulator of GABA-A receptors and has been shown to have anxiolytic, sedative, and anticonvulsant effects. While it has many advantages for lab experiments, further research is needed to fully understand its potential as a therapeutic agent.
Properties
IUPAC Name |
[2-(2,4-dichlorophenyl)-2-oxoethyl] 2-[(4-methylbenzoyl)amino]acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15Cl2NO4/c1-11-2-4-12(5-3-11)18(24)21-9-17(23)25-10-16(22)14-7-6-13(19)8-15(14)20/h2-8H,9-10H2,1H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCHJLTFIEUYOSE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NCC(=O)OCC(=O)C2=C(C=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15Cl2NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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